1-(5-Bromothiophen-2-yl)-2,2,2-trifluoroethanone
Cat. No. B1342045
Key on ui cas rn:
34773-51-8
M. Wt: 259.05 g/mol
InChI Key: QXMOQHVZCMIYOZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05608062
Procedure details
2.93 g (0.011 mol) of 2,2,2-trifluoro-1-(5-bromo-2-thienyl)ethanol and 0.19 g (0.0006 mol) of tetrabutylammonium hydrogen sulfate are dissolved in 100 ml of methylene chloride at room temperature. 6.9 ml (0.014 mol) of an approximately 12% strength sodium hyochlorite solution are metered in within 5 minutes with vigorous stirring and the mixture is stirred for a further 4 hours at room temperature. The reaction mixture is added to 100 ml of water, the phases are separated, the aqueous phase is extracted several times with methylene chloride and the combined organic phases are washed with saturated aqueous sodium chloride solution. After drying the organic phase with sodium sulfate, the volatiles are distilled off. Following distillation of the crude product in a kugelrohr (0.3 mbar, 40°-60° C. bath temperature), 0.48 g (39% of theory) of 5-bromo-2-trifluoroacetylthiophene. nD20 : 1.5309.
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]([F:12])([F:11])[CH:3]([C:5]1[S:6][C:7]([Br:10])=[CH:8][CH:9]=1)[OH:4].[Na].O>S([O-])(O)(=O)=O.C([N+](CCCC)(CCCC)CCCC)CCC.C(Cl)Cl>[Br:10][C:7]1[S:6][C:5]([C:3](=[O:4])[C:2]([F:1])([F:11])[F:12])=[CH:9][CH:8]=1 |f:3.4,^1:12|
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Inputs
Step One
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Name
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|
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Quantity
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2.93 g
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Type
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reactant
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Smiles
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FC(C(O)C=1SC(=CC1)Br)(F)F
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Name
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|
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Quantity
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0.19 g
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Type
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catalyst
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Smiles
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S(=O)(=O)(O)[O-].C(CCC)[N+](CCCC)(CCCC)CCCC
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[Na]
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Step Three
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Name
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Quantity
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100 mL
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Type
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reactant
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Smiles
|
O
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Conditions
Stirring
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Type
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CUSTOM
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|
Details
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with vigorous stirring
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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are metered in within 5 minutes
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Duration
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5 min
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STIRRING
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Type
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STIRRING
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Details
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the mixture is stirred for a further 4 hours at room temperature
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Duration
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4 h
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CUSTOM
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Type
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CUSTOM
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Details
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the phases are separated
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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the aqueous phase is extracted several times with methylene chloride
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WASH
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Type
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WASH
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Details
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the combined organic phases are washed with saturated aqueous sodium chloride solution
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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After drying the organic phase with sodium sulfate
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DISTILLATION
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Type
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DISTILLATION
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|
Details
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the volatiles are distilled off
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DISTILLATION
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Type
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DISTILLATION
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Details
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distillation of the crude product in a kugelrohr (0.3 mbar, 40°-60° C. bath temperature), 0.48 g (39% of theory) of 5-bromo-2-trifluoroacetylthiophene
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Outcomes
Product
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Name
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|
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Type
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|
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Smiles
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BrC1=CC=C(S1)C(C(F)(F)F)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
